4,9-Dihydroxydiamantane

• Molecular Formula: C14H20O2
• Molecular Weight: 220.31 g/mol
• IUPAC Name: pentacyclo[7.3.1.14,12.02,7.06,11]tetradecane-4,9-diol
• InChI: InChI=1S/C14H20O2/c15-13-1-7-8-4-14(16)5-9(7)11(3-13)12(6-14)10(8)2-13/h7-12,15-16H,1-6H2
• InChI Key: GXAHVKOYBPXTKV-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3CC4(CC2C5CC1(CC3C5C4)O)O

Description

4,9-Dihydroxydiamantane is a useful research compound. Its molecular formula is C14H20O2 and its molecular weight is 220.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diamantane 1 (1.28 g, 0.149 mol), CH2Cl2 (250 mL) and 100% HNO3 (90 mL, 2.13 mol) are mixed at 0° C., stirred for 2 h at 25° C. and subsequently diluted with water (180 mL). The CH2Cl2 is removed and the reaction mixture 26 is refluxed for 1.5 h. Removal of the water in the vacuum yielded a mixture of different oligohydroxydes 20 as a remainder. These 20 are added to 200 mL of 96% H2SO4 and stirred for 2 h at room temperature. Subsequently, the reaction mixture is poured onto 300 g ice and filtered. Extraction of the filtrate with one or several organic solvents (typically diethylether) yields 21.3 g (0.097 mmol, 65%) 4.9-dihydroxydiamantane (2, m=0) as white solid, mp. 291-293° C. (from methanol, literature 290-292° C.).